Cas no 455264-97-8 (Spiro3.5nonane-1,3-dione)

Spiro[3.5]nonane-1,3-dione is a bicyclic diketone featuring a spiro-fused cyclopentane and cyclohexane ring system. Its rigid, three-dimensional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex spirocyclic frameworks. The diketone functionality allows for versatile reactivity, including condensation, reduction, and cycloaddition reactions, enabling applications in pharmaceuticals, agrochemicals, and materials science. The compound’s stability and well-defined stereochemistry further enhance its utility in asymmetric synthesis and catalyst design. Its unique scaffold is also of interest in medicinal chemistry for developing bioactive molecules with constrained conformations.

Spiro3.5nonane-1,3-dione structure

Product Name:Spiro3.5nonane-1,3-dione

CAS No:455264-97-8

MF:C₉H₁₂O₂

MW:152.190382957458

CID:835693

PubChem ID:11607946

Update Time:2025-06-07

Spiro3.5nonane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- Spiro[3.5]nonane-1,3-dione
- SCHEMBL2988042
- CS-M0205
- DS-4461
- 455264-97-8
- AKOS006306933
- DTXSID70469342
- Spiro3.5nonane-1,3-dione
- MDL： S193475
- Inchi： 1S/C9H12O2/c10-7-6-8(11)9(7)4-2-1-3-5-9/h1-6H2
- InChI Key： OEMGLLFSPJRDNX-UHFFFAOYSA-N
- SMILES： O=C1CC(C21CCCCC2)=O

Computed Properties

Exact Mass: 152.083729621g/mol
Monoisotopic Mass: 152.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 34.1Å²

Experimental Properties

Density: 1.131
Boiling Point: 306.4°C at 760 mmHg
Flash Point: 114.534°C
Refractive Index: 1.504

Spiro3.5nonane-1,3-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

Spiro3.5nonane-1,3-dione Pricemore >>

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